5d ROX

• Molecular Formula: C33H28Cl2N2O5

Description

5(6)-ROX, SE (5-(and-6)-Carboxy-X-rhodamine, succinimidyl ester) is a fluorescent dye widely used as a labeling reagent in biological conjugations. This mixed-isomer compound (with a 6-isomer to 5-isomer ratio of 3:1 to 6:1) is part of the rhodamine family, characterized by its bright fluorescence and succinimidyl ester group, which enables covalent bonding to primary amines (-NH₂) in proteins and other biomolecules . Its primary applications include DNA sequencing, real-time PCR, and advanced imaging techniques, such as cerebral vasculature visualization . However, ROX is notably less stable than other rhodamine derivatives, requiring careful storage to prevent degradation .

Comparison with Similar Compounds

Comparison with Similar Rhodamine-Based Compounds

The following table summarizes key properties of 5(6)-ROX, SE and related fluorescent dyes:

Compound	Excitation (nm)	Emission (nm)	Extinction Coefficient (M⁻¹cm⁻¹)	Detection Limit (ng/ml)	Stability	Primary Applications
5(6)-ROX, SE	575	602	82,000	0.61	Low	DNA sequencing, PCR, vascular imaging
5(6)-FAM, SE	495	520	68,000	1.51	High	qPCR, immunofluorescence
5(6)-TAMRA, SE	560	582	91,000	N/A	Moderate	Cell tracking, FRET assays
5(6)-HEX, SE	535	556	N/A	0.46	High	Multiplex PCR, in situ hybridization
6-ROX-AHA, SE	575	602	82,000	N/A	Low	Advanced bioimaging

Key Findings:

Spectral Properties :

• ROX exhibits the longest excitation (575 nm) and emission (602 nm) wavelengths among the listed rhodamine dyes, making it ideal for applications requiring red-shifted fluorescence to minimize background interference .
• In contrast, FAM (495/520 nm) and HEX (535/556 nm) are suited for green fluorescence detection, while TAMRA (560/582 nm) is used in orange-red channels .

Detection Sensitivity :

• ROX demonstrates superior sensitivity in PCR applications, with a detection limit of 0.61 ng/ml, comparable to commercial systems like BioRad. FAM and HEX exhibit higher detection limits (1.51 and 0.46 ng/ml, respectively), limiting their utility in low-abundance target scenarios .

TAMRA, while moderately stable, is prone to photobleaching in prolonged imaging studies, unlike ROX, which maintains fluorescence integrity in vascular imaging due to covalent conjugation to vessel walls .

Functional Applications :

• DNA Sequencing : ROX is preferred as a passive reference dye in qPCR due to its minimal interaction with DNA-binding dyes like SYBR Green .
• Imaging : ROX SE's large molecular size prevents blood-brain barrier penetration, enabling precise visualization of cerebral vasculature with lower inter-observer variability than India ink .
• Multiplex Assays : HEX and FAM are often paired with ROX in multiplex PCR to enable simultaneous detection of multiple targets .

Performance in Specific Techniques

Real-Time PCR

• ROX normalization (Fi,k(SYBR)/Fi,k(ROX)) reduces fluorescence intensity variability caused by optical detector bias. However, residual periodic fluctuations (~12-sample periodicity in 96-well systems) persist even after normalization .
• In ultra-fast PCR systems, ROX achieves a detection limit of 0.61 ng/ml, outperforming FAM (1.51 ng/ml) and matching commercial instrument performance .

Vascular Imaging

• ROX SE conjugates to vascular wall proteins, providing high-resolution images of cerebral arteries with 30% lower inter-observer variability compared to India ink casting. Bland-Altman analysis confirms superior reproducibility in diameter measurements .

Limitations

• ROX fluorescence decreases during thermal cycling, complicating longitudinal studies .
• Its instability necessitates stringent storage conditions (-20°C, desiccated), increasing handling complexity compared to FAM or TAMRA .